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Compound of Interest

Compound Name:
4-Amino-3-phenylquinazoline-

2(3H)-thione

CAS No.: 53412-77-4

Cat. No.: B3060569

Get Quote

The quinazoline ring system is a cornerstone of modern medicinal chemistry, forming the core

of numerous synthetic compounds with a vast range of biological activities, including

anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][2][3] The 4-
Amino-3-phenylquinazoline-2(3H)-thione derivative is of particular interest due to its unique

combination of functional groups: a nucleophilic amino group at the 4-position, a bulky phenyl

substituent at the 3-position that can influence solubility and receptor binding, and a thione

group at the 2-position, which is a known bioisostere of a carbonyl group and a key participant

in hydrogen bonding. Understanding the precise three-dimensional arrangement and

intermolecular interactions of this molecule through single-crystal X-ray diffraction is paramount

for rational drug design and structure-activity relationship (SAR) studies.

This guide will delineate a reliable synthetic pathway, outline a complete workflow for structural

and spectroscopic characterization, and present a detailed, predictive analysis of the

molecule's crystal structure and supramolecular chemistry.
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Part 1: Proposed Synthesis and Mechanistic
Rationale
The synthesis of 2,3-disubstituted quinazolinone derivatives often commences from readily

available anthranilic acid or its derivatives.[2][4] The proposed pathway involves the initial

formation of a 2-phenyl-3,1-benzoxazin-4-one intermediate, which is subsequently reacted with

hydrazine to install the 3-amino group. The final thionation step yields the target compound.

Experimental Protocol: Synthesis
Step 1: Synthesis of 2-Phenyl-4H-3,1-benzoxazin-4-one

In a round-bottom flask placed in an ice bath, dissolve 1 mole equivalent of anthranilic acid in

10-15 mL of dry pyridine.

Slowly add 1.1 mole equivalents of benzoyl chloride dropwise while stirring. The slow

addition and cooling are critical to control the exothermic acylation reaction.

After the addition is complete, allow the mixture to warm to room temperature and stir for 3-4

hours.

Pour the reaction mixture into a 5% sodium bicarbonate solution to neutralize excess acid

and precipitate the product.

Filter the resulting solid, wash thoroughly with cold water, and recrystallize from ethanol to

yield pure 2-phenyl-4H-3,1-benzoxazin-4-one.[4]

Step 2: Synthesis of 3-Amino-2-phenylquinazolin-4(3H)-one

Suspend 1 mole equivalent of the 2-phenyl-4H-3,1-benzoxazin-4-one from Step 1 in ethanol.

Add 3 mole equivalents of hydrazine hydrate (85%) dropwise. The excess hydrazine ensures

the complete conversion of the benzoxazinone.

Reflux the mixture for 3-5 hours, monitoring the reaction progress via Thin Layer

Chromatography (TLC). The refluxing provides the necessary activation energy for the ring-

opening and subsequent cyclization.[4][5]
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Cool the reaction mixture. The product will precipitate out of the solution.

Filter the precipitate, wash with cold ethanol, and dry under vacuum.

Step 3: Thionation to 4-Amino-3-phenylquinazoline-2(3H)-thione

Combine 1 mole equivalent of 3-Amino-2-phenylquinazolin-4(3H)-one with 2.5 mole

equivalents of phosphorus pentasulfide (P₂S₅) or Lawesson's reagent in anhydrous pyridine

or toluene. Pyridine acts as both a solvent and an acid scavenger.[1]

Reflux the mixture for 6-8 hours. This step converts the carbonyl group at the 2-position (in

the tautomeric form) to a thione.

After cooling, carefully pour the reaction mixture onto crushed ice and stir.

Filter the resulting solid, wash with water, and purify by column chromatography (silica gel,

using a gradient of hexane/ethyl acetate) to obtain the final product, 4-Amino-3-
phenylquinazoline-2(3H)-thione.

Synthesis Workflow Diagram
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Step 1: Benzoxazinone Formation
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Caption: Synthetic route to the target compound.

Part 2: Structural Characterization and
Crystallographic Analysis
Confirmation of the synthesized product's identity and purity is achieved through a combination

of spectroscopic methods prior to crystallographic analysis.

Spectroscopic and Analytical Characterization
The following data are predicted based on analogous structures reported in the literature.[6][7]

[8]
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Technique Expected Observations

FT-IR (cm⁻¹)

3350-3250 (N-H str, amino), 3100-3000 (Ar C-H

str), ~1610 (C=N str), ~1580 (C=C str), 1250-

1150 (C=S str).

¹H NMR (DMSO-d₆, δ ppm)
8.2-7.2 (m, 9H, Ar-H), ~5.5 (s, 2H, -NH₂,

exchangeable with D₂O).

¹³C NMR (DMSO-d₆, δ ppm)
~175 (C=S), ~155 (C=N), 150-120 (Ar-C), ~115

(C-NH₂).

Mass Spec (ESI-MS)
Calculated m/z for C₁₄H₁₂N₄S should

correspond to the [M+H]⁺ peak.

Protocol: Single-Crystal X-Ray Diffraction
This protocol provides a self-validating workflow for determining the crystal structure.

Crystal Growth (Justification): High-quality single crystals are essential. Slow evaporation is

the most common and effective method. Dissolve the purified compound in a suitable solvent

system (e.g., ethanol, ethyl acetate, or a mixture like diethyl ether/ethyl acetate[9]) to near

saturation. The container should be loosely covered to allow solvent to evaporate over

several days at room temperature. This slow process minimizes defects and promotes the

growth of a single, well-ordered crystal lattice.

Crystal Mounting and Data Collection:

Select a suitable, defect-free crystal under a microscope and mount it on a goniometer

head.

Collect data using a modern diffractometer (e.g., Bruker APEX-II or Agilent SuperNova)

equipped with a monochromatic radiation source (Mo Kα or Cu Kα) at a low temperature

(e.g., 100 K).[10] Low temperature is crucial as it minimizes thermal vibrations of atoms,

leading to more precise atomic positions and reduced thermal ellipsoids.

Data Reduction and Structure Solution:
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Process the raw diffraction data using appropriate software (e.g., Bruker SAINT) to

perform integration, scaling, and absorption corrections.[10]

Solve the structure using direct methods (e.g., SHELXT). This ab initio method determines

the initial phases of the structure factors to generate an initial electron density map.

Structure Refinement:

Refine the structural model using full-matrix least-squares techniques on F² (e.g.,

SHELXL).[10] This iterative process adjusts atomic coordinates, and thermal parameters

to minimize the difference between observed and calculated structure factors.

Locate hydrogen atoms in the difference Fourier map and refine them using a riding

model, with the exception of those involved in strong hydrogen bonding (like N-H protons),

which can often be refined freely.[9]

Crystallography Workflow Diagram

Purified Compound Crystal Growth
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Final Structural Model
(CIF File)

Click to download full resolution via product page

Caption: Standard workflow for single-crystal X-ray analysis.

Part 3: Predicted Crystal Structure and
Supramolecular Interactions
Based on the crystal structures of closely related compounds such as 3-amino-2-

ethylquinazolin-4(3H)-one and 2-ethylquinazoline-4(3H)-thione, we can make authoritative

predictions about the key structural features of the title compound.[9][11][12]

Predicted Crystallographic Parameters
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Parameter Predicted Value/System
Rationale / Comparative
Source

Crystal System Monoclinic or Triclinic
Common for this class of

heterocycles.[9][11]

Space Group P2₁/n, P2₁/c, or P-1
Centrosymmetric space groups

are common.[9][10]

Z (Molecules/Unit Cell) 2, 4, or 8
Dependent on packing and

symmetry.

Key Interactions
N-H···S, N-H···N H-bonds, π–π

stacking

Based on available functional

groups and analysis of similar

structures.[9][12]

Molecular Geometry
The quinazoline ring system is expected to be nearly planar. The phenyl ring at the N3 position

will likely be twisted with respect to the quinazoline plane to minimize steric hindrance, with a

dihedral angle potentially in the range of 40-60°. The amino group at the C4 position will also

exhibit some rotation.

Supramolecular Chemistry: The Crystal Packing
The crystal packing will be dominated by a network of intermolecular hydrogen bonds and π–π

stacking interactions, which are critical for the stability of the crystal lattice.

Hydrogen Bonding: The primary interaction is expected to be a strong hydrogen bond

between the N-H of the quinazoline ring of one molecule and the thione sulfur atom (S) of a

neighboring, inversion-related molecule. This N-H···S interaction typically forms a robust

centrosymmetric R²₂(8) ring motif, creating dimers.[12] Additionally, the amino group (-NH₂)

provides two N-H donors that can form N-H···N or weaker N-H···S bonds, linking the dimers

into more complex sheets or three-dimensional networks.[5][9]

π–π Stacking: Inversion-related molecules within the crystal are likely to be oriented head-to-

tail, promoting significant π–π stacking interactions between the electron-rich aromatic rings
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of the quinazoline system. The centroid-to-centroid distance for such interactions is typically

observed to be around 3.6-3.7 Å.[9][11]

Predicted Intermolecular Interactions Diagram
Caption: Key predicted supramolecular interactions.

Part 4: Significance in Drug Development
The quinazolinone/thione scaffold is a "privileged structure" in medicinal chemistry. Derivatives

have shown potent activity as inhibitors of enzymes like VEGFR-2 and as cytotoxic agents

against various cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer.[7][13]

[14] The structural data obtained from the crystallographic analysis proposed herein—

specifically the precise bond angles, lengths, and detailed map of intermolecular interactions—

are invaluable for:

Structure-Based Drug Design: Using the crystal structure as a template for in silico modeling

and docking studies to design more potent and selective analogues.

Pharmacophore Modeling: Identifying the key spatial arrangement of hydrogen bond donors,

acceptors, and hydrophobic regions required for biological activity.

Improving Physicochemical Properties: Understanding the crystal packing can inform

strategies for crystal engineering to improve properties like solubility and stability, which are

critical for drug formulation.

Conclusion
This technical guide provides a comprehensive and scientifically grounded framework for the

synthesis and detailed crystallographic investigation of 4-Amino-3-phenylquinazoline-2(3H)-
thione. By integrating established synthetic protocols with predictive structural analysis based

on authoritative data from analogous compounds, we have outlined a clear path for

researchers. The detailed experimental procedures, coupled with a mechanistic understanding

of the supramolecular forces at play, will empower scientists in medicinal chemistry and

materials science to fully characterize this compound, paving the way for its potential

application in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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